Cas no 941899-63-4 (2-(4-ethyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-ethylphenyl)acetamide)

• Product Name: 2-(4-ethyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-ethylphenyl)acetamide
• CAS No: 941899-63-4
• MF: C₁₉H₂₁N₃O₃S₂
• MW: 403.518341779709
• CID: 5442129
• Update Time: 2025-05-30

2-(4-ethyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-ethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-ethyl-1,1-dioxo-1$l^{6},2,4-benzothiadiazin-3-yl)sulfanyl]-N-(4-ethylphenyl)acetamide
• 2-(4-ethyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-ethylphenyl)acetamide

• Inchi： 1S/C19H21N3O3S2/c1-3-14-9-11-15(12-10-14)20-18(23)13-26-19-21-27(24,25)17-8-6-5-7-16(17)22(19)4-2/h5-12H,3-4,13H2,1-2H3,(H,20,23)
• InChI Key： KOWSYEGZHJPZBY-UHFFFAOYSA-N
• SMILES： S1(C2=C([H])C([H])=C([H])C([H])=C2N(C(=N1)SC([H])([H])C(N([H])C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C([H])([H])[H])=O)C([H])([H])C([H])([H])[H])(=O)=O

Additional information on 2-(4-ethyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-ethylphenyl)acetamide

2-(4-Ethyl-1,1-Dioxo-4H-1λ6,2,4-Benzothiadiazin-3-Yl)Sulfanyl-N-(4-Ethylphenyl)Acetamide: A Comprehensive Overview

The compound with CAS No. 941899-63-4, known as 2-(4-Ethyl-1,1-Dioxo-4H-1λ6,2,4-Benzothiadiazin-3-Yl)Sulfanyl-N-(4-Ethylphenyl)Acetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzothiadiazines, which are well-known for their diverse applications in drug design and materials science.

Benzothiadiazines are heterocyclic compounds characterized by a benzene ring fused to a thiazine ring containing sulfur and nitrogen atoms. The presence of sulfur in the ring structure contributes to the compound's unique electronic properties and reactivity. In the case of CAS No. 941899-63-4, the benzothiadiazine moiety is further substituted with ethyl groups and a sulfanyl acetamide group, which significantly influences its chemical behavior and biological activity.

The sulfanyl group (-S-) in the molecule plays a crucial role in modulating the compound's reactivity and stability. Sulfanyl-containing compounds are often employed as antioxidants or radical scavengers due to their ability to donate electrons and neutralize reactive oxygen species (ROS). Recent studies have highlighted the potential of sulfanyl-containing benzothiadiazines in mitigating oxidative stress-associated diseases such as neurodegenerative disorders and cardiovascular diseases.

The acetamide group attached to the benzothiadiazine ring introduces additional functional diversity to the molecule. Acetamides are commonly used in pharmaceuticals due to their ability to enhance drug solubility and bioavailability. The N-(4-Ethylphenyl) substituent further enhances the compound's lipophilicity, which is critical for its absorption and distribution within biological systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No. 941899-63-4 through multi-component reactions and microwave-assisted synthesis. These methods not only improve yield but also reduce reaction time and environmental impact compared to traditional synthesis routes.

In terms of pharmacological applications, CAS No. 941899-63-4 has shown promising results in preclinical studies as a potential anti-inflammatory and antioxidant agent. Its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6 makes it a candidate for treating inflammatory diseases like arthritis and inflammatory bowel disease.

Moreover, the compound has demonstrated neuroprotective properties in vitro by reducing oxidative stress-induced neuronal damage. This suggests its potential application in treating neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease.

From a materials science perspective, CAS No. 941899-63-4 exhibits interesting electronic properties that make it suitable for use in organic electronics. Its sulfur-containing heterocyclic structure contributes to its semiconducting behavior, which could be exploited in organic field-effect transistors (OFETs) and photovoltaic devices.

In conclusion, CAS No. 941899-63-4 represents a versatile compound with multifaceted applications across chemistry, pharmacology, and materials science. Its unique structure endows it with exceptional chemical properties that continue to be explored for novel therapeutic and technological innovations.